N-[(2-hydroxy-8-methyl-3-quinolinyl)methyl]-N-phenylacetamide

• IUPAC Name: N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-phenylacetamide
• InChI: InChI=1S/C19H18N2O2/c1-13-7-6-8-15-11-16(19(23)20-18(13)15)12-21(14(2)22)17-9-4-3-5-10-17/h3-11H,12H2,1-2H3,(H,20,23)
• InChI Key: YEGDVKRNQCFONG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=C(C(=O)N2)CN(C3=CC=CC=C3)C(=O)C
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

N-[(2-hydroxy-8-methyl-3-quinolinyl)methyl]-N-phenylacetamide, also known as HMN-214, is a small-molecule inhibitor of the Aurora kinases, a family of serine/threonine kinases that play a crucial role in cell division. HMN-214 has shown promising results in preclinical studies as a potential anti-cancer agent due to its ability to disrupt the cell cycle and induce apoptosis in cancer cells.

Future Directions

The future directions for research on this compound could include investigating its potential biological activity, as many quinoline derivatives have shown promising activity in medicinal chemistry. Further studies could also focus on optimizing the synthesis process and investigating the physical and chemical properties of this compound.